Cas no 1805736-44-0 (Ethyl 4-(3-chloro-2-oxopropyl)-2-(cyanomethyl)benzoate)

• Product Name: Ethyl 4-(3-chloro-2-oxopropyl)-2-(cyanomethyl)benzoate
• CAS No: 1805736-44-0
• MF: C₁₄H₁₄ClNO₃
• MW: 279.718863010406
• CID: 4958161
• Update Time: 2025-05-19

Ethyl 4-(3-chloro-2-oxopropyl)-2-(cyanomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-chloro-2-oxopropyl)-2-(cyanomethyl)benzoate

• Inchi： 1S/C14H14ClNO3/c1-2-19-14(18)13-4-3-10(8-12(17)9-15)7-11(13)5-6-16/h3-4,7H,2,5,8-9H2,1H3
• InChI Key： DLLCCFOTAYXBHV-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC(C(=O)OCC)=C(CC#N)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 374
• XLogP3: 2
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 4-(3-chloro-2-oxopropyl)-2-(cyanomethyl)benzoate

Comprehensive Overview of Ethyl 4-(3-chloro-2-oxopropyl)-2-(cyanomethyl)benzoate (CAS No. 1805736-44-0)

The compound Ethyl 4-(3-chloro-2-oxopropyl)-2-(cyanomethyl)benzoate (CAS No. 1805736-44-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including an ethyl ester, a chloro-ketone moiety, and a cyanomethyl group, this compound serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules.

In recent years, the demand for high-purity intermediates like Ethyl 4-(3-chloro-2-oxopropyl)-2-(cyanomethyl)benzoate has surged, driven by advancements in precision medicine and green chemistry. This compound’s multi-functional groups enable selective modifications, making it a valuable building block for custom synthesis. Its CAS No. 1805736-44-0 is frequently searched in academic and industrial databases, reflecting its relevance in structure-activity relationship (SAR) studies.

One of the key trends in organic synthesis is the shift toward sustainable methodologies. Ethyl 4-(3-chloro-2-oxopropyl)-2-(cyanomethyl)benzoate aligns with this trend, as researchers explore catalyst-free reactions and solvent-free conditions for its derivatization. The cyanomethyl group, in particular, offers opportunities for click chemistry applications, a hot topic in bioconjugation and material science. These attributes make it a compound of interest for high-throughput screening platforms.

From an analytical perspective, the characterization of CAS No. 1805736-44-0 involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure the compound’s structural integrity and purity, critical for its use in lead optimization. The chloro-ketone functionality also opens doors for nucleophilic substitution reactions, a common query among synthetic chemists in online forums.

The agrochemical sector has also shown interest in Ethyl 4-(3-chloro-2-oxopropyl)-2-(cyanomethyl)benzoate, particularly for designing novel pesticides with improved environmental profiles. Its chlorinated and carbonyl groups contribute to bioactivity, while the ethyl ester enhances lipophilicity—a property often discussed in QSAR modeling communities. This dual applicability in pharma and agro industries underscores its commercial potential.

In summary, Ethyl 4-(3-chloro-2-oxopropyl)-2-(cyanomethyl)benzoate (CAS No. 1805736-44-0) represents a compelling case study in modern chemical innovation. Its structural diversity, coupled with growing interest in targeted synthesis and green chemistry, positions it as a compound worth monitoring in both academic and industrial settings. As research continues, its role in next-generation therapeutics and sustainable agrochemicals is likely to expand further.